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This technical guide provides a comprehensive overview of the intrinsic and extrinsic point
defects in zinc nitride (ZnsN2), a promising semiconductor material for various electronic and
optoelectronic applications. Understanding and controlling these defects are crucial for
optimizing the material's properties and performance in devices. This document details the
formation, characteristics, and impact of native defects and common impurities, supported by
theoretical calculations and experimental observations.

Introduction to Defects in Zinc Nitride

Zinc nitride is a 1l-V semiconductor with a direct band gap, high electron mobility, and earth-
abundant constituents, making it an attractive material for applications such as thin-film
transistors, light-emitting diodes (LEDs), and solar cells.[1] However, as-grown ZnsN: typically
exhibits high n-type conductivity, which is primarily attributed to the presence of native point
defects and unintentional impurities.[1][2] These defects introduce energy levels within the
band gap, acting as charge traps or recombination centers, and significantly influencing the
electrical and optical properties of the material.
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Native Point Defects in Zinc Nitride

Native point defects are imperfections in the crystal lattice involving the constituent atoms of
the material. In zinc nitride, the most common native defects are zinc vacancies (VZn),
nitrogen vacancies (VN), zinc interstitials (Zni), and nitrogen interstitials (Ni). The formation
energy of these defects, which determines their equilibrium concentration, is highly dependent
on the chemical potential of the constituent elements, i.e., whether the material is grown under
Zn-rich or N-rich conditions.[3]

First-principles calculations based on Density Functional Theory (DFT) are instrumental in
predicting the formation energies and charge transition levels of these defects.[3]

Table 1: Calculated Formation Energies of Neutral Native Defects in Zinc Nitride

Formation Energy Formation Energy
Defect Type (eV) under Zn-rich (eV) under N-rich Electrical Nature
conditions conditions

Nitrogen Vacancy

Low High Donor
(VN)
Zinc Interstitial (Zni) Low High Donor
Zinc Vacancy (VZn) High Low Acceptor
Nitrogen Interstitial )

High Low Acceptor

(Ni)

Note: The exact formation energy values can vary depending on the specific computational
method and parameters used. The trends presented here are generally accepted.

Donor-like Native Defects

Nitrogen vacancies (VN) and zinc interstitials (Zni) are the primary native donor defects in zinc
nitride.[1][2] Their lower formation energies under Zn-rich growth conditions contribute to the
intrinsic n-type conductivity of the material.[3] These defects introduce shallow energy levels
near the conduction band, leading to an increased electron concentration.
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Acceptor-like Native Defects

Zinc vacancies (VZn) and nitrogen interstitials (Ni) act as acceptor defects. They have lower
formation energies under N-rich conditions.[3] These defects can compensate for the effect of

donor defects, and their controlled introduction could be a pathway to achieving p-type

conductivity in zinc nitride.

Common Impurities in Zinc Nitride

Unintentional impurities incorporated during the growth process are a major contributor to the
electrical properties of zinc nitride. Oxygen and hydrogen are the most common and impactful

impurities.[1][2]

Table 2: Common Impurities and Their Impact on Zinc Nitride

Typical .
] Common ] Electrical Impact on
Impurity Incorporation )
Source ) Nature Properties
Site
Residual gas in Substitutional on Increases n-type
Oxygen (O) growth chamber, Nitrogen site Donor carrier
precursor purity (ON) concentration.[1]
Precursor gases Increases n-type
Hydrogen (H) (e.g., NHs in Interstitial (Hi) Donor carrier
MOCVD) concentration.[2]
Metal-organic Can form Can actas a

Carbon (C) precursors complexes with compensating
(MOCVD) other defects center.
Substrate, o Increases n-type
= ] Substitutional on )
Silicon (Si) chamber ) ) ) Donor carrier
Zinc site (SizZn) ]
components concentration.

Oxygen and Hydrogen: The Dominant Unintentional

Donors
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First-principles calculations suggest that oxygen substituting for nitrogen (ON) and hydrogen in

an interstitial position (Hi) have very low formation energies and act as shallow donors.[1][2]

This explains the significant Burstein-Moss shift observed in the optical absorption spectra of

as-grown zinc nitride, leading to a wide range of reported band gap values.[1]

Experimental Characterization of Defects

A variety of experimental techniques are employed to identify and quantify defects in zinc

nitride.

Deep-Level Transient Spectroscopy (DLTS)

DLTS is a powerful technique for probing the energy levels and capture cross-sections of deep-

level defects in semiconductors.[4]

Sample Preparation: Fabricate a Schottky diode or a p-n junction on the zinc nitride thin
film. The contacts should be of high quality to ensure reliable measurements.

Measurement Setup: Place the sample in a cryostat to control the temperature, typically from
liquid nitrogen temperature to above room temperature.

Reverse Bias Application: Apply a steady-state reverse bias to the diode to create a
depletion region.

Filling Pulse: Apply a periodic voltage pulse to reduce the reverse bias, allowing the deep
levels in the depletion region to capture majority carriers.

Capacitance Transient Measurement: After the filling pulse, the captured carriers are
thermally emitted, causing a change in the diode's capacitance. This capacitance transient is
recorded as a function of time.

Temperature Scan: The measurement is repeated at different temperatures to obtain a DLTS
spectrum, where peaks correspond to specific deep levels.

Data Analysis: From the peak positions and their dependence on the measurement rate
window, the activation energy (energy level) and capture cross-section of the defects can be
determined using an Arrhenius plot.[4]
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Photoluminescence (PL) Spectroscopy

PL spectroscopy is a non-destructive technique that provides information about the electronic
band structure and defect-related energy levels.[5]

o Excitation Source: Use a laser with a photon energy greater than the band gap of zinc
nitride (e.g., a He-Cd laser with a wavelength of 325 nm) as the excitation source.

o Sample Mounting: Mount the zinc nitride sample in a cryostat to perform temperature-
dependent measurements, which can help distinguish between different recombination
mechanisms.

» Light Collection and Analysis: Collect the emitted light from the sample and focus it into a
monochromator to disperse the light into its constituent wavelengths.

o Detection: Use a sensitive detector, such as a photomultiplier tube (PMT) or a charge-
coupled device (CCD), to record the PL spectrum.

o Spectral Analysis: The resulting spectrum will show peaks corresponding to different
radiative recombination pathways. Near-band-edge emission is related to excitonic
recombination, while broader peaks at lower energies are often associated with transitions
involving defect levels within the band gap.[6]

Computational Modeling of Defects

First-principles calculations, particularly using DFT as implemented in software packages like
the Vienna Ab initio Simulation Package (VASP), are essential for understanding the
fundamental properties of defects.[7]

o Bulk Supercell Construction: Create a supercell of the zinc nitride crystal structure. The
supercell should be large enough to minimize interactions between periodic images of the
defect.

» Defect Creation: Introduce a native defect (vacancy or interstitial) or an impurity atom into
the supercell.
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» Structural Relaxation: Relax the atomic positions in the supercell to find the lowest energy
configuration of the defect structure.

» Total Energy Calculation: Calculate the total energy of the supercell with the defect and a
corresponding perfect supercell.

» Formation Energy Calculation: The defect formation energy is calculated using the following
formula: Eform(Dq) = Etot(Dq) - Etot(bulk) - Zniui + q(EVBM + EF) + Ecorr where:

o Etot(Dq) is the total energy of the supercell with the defect in charge state q.
o Etot(bulk) is the total energy of the perfect supercell.

o ni is the number of atoms of species i added or removed.

o i is the chemical potential of species i.

o qis the charge state of the defect.

o EVBM is the valence band maximum of the bulk material.

o EF is the Fermi level.

o Ecorr is a correction term for finite-size effects.[8]

e Charge Transition Levels: Determine the thermodynamic charge transition levels, which
correspond to the Fermi level positions where the formation energies of two different charge
states of the same defect are equal.

Visualizing Defect-Related Processes and
Workflows
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Caption: Influence of growth conditions on native defect formation.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b074714/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-native-defects-and-impurities-in-zinc-nitride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(Schottky Diode)

:

Apply Reverse Bias

:

Apply Filling Pulse

:

Measure Capacitance Transient

:

Repeat at Different Temperatures

:

Generate DLTS Spectrum

:

Arrhenius Plot Analysis

Determine Defect Parameters

(Energy Level, Capture Cross-section)

Click to download full resolution via product page

Caption: Experimental workflow for Deep-Level Transient Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.researchgate.net/publication/263699901_An_ab_initio_computational_study_of_pure_Zn3N2_and_its_native_point_defects_and_dopants_Cu_Ag_and_Au
https://www.researchgate.net/publication/229676281_MOCVD_of_the_cubic_zinc_nitride_phase_Zn3N2Using_ZnNSiMe322_and_ammonia_as_precursors
http://astro1.panet.utoledo.edu/~vgade/pubs/papers-pdfs/tsf564-331-2014.pdf
https://en.wikipedia.org/wiki/Deep-level_transient_spectroscopy
https://static.horiba.com/fileadmin/Horiba/Application/Materials/Photovoltaics/Photoluminescence_of_Semiconductors.pdf
https://www.researchgate.net/publication/234921280_Structural_properties_and_photoluminescence_of_zinc_nitride_nanowires
https://arxiv.org/html/2505.04748v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5090462/
https://www.benchchem.com/product/b074714/docs#an-in-depth-technical-guide-to-native-defects-and-impurities-in-zinc-nitride
https://www.benchchem.com/product/b074714/docs#an-in-depth-technical-guide-to-native-defects-and-impurities-in-zinc-nitride
https://www.benchchem.com/product/b074714/docs#an-in-depth-technical-guide-to-native-defects-and-impurities-in-zinc-nitride
https://www.benchchem.com/product/b074714/docs#an-in-depth-technical-guide-to-native-defects-and-impurities-in-zinc-nitride
https://www.benchchem.com/product/b074714?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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